![molecular formula C7H14N2 B8513682 4-Methyl-2,7-diazabicyclo[3.3.0]octane](/img/structure/B8513682.png)
4-Methyl-2,7-diazabicyclo[3.3.0]octane
Cat. No. B8513682
M. Wt: 126.20 g/mol
InChI Key: ZJUCOCSYMWOBPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05071999
Procedure details
4.1 g (19 mmol) of 2-benzyl-4-methyl-2,7-diazabicyclo[3.3.0]octane in 80 ml of methanol are hydrogenated at 100° C. and 100 bar on 1 g of palladium-active carbon (10% Pd). The catalyst is filtered off with suction, the filtrate is concentrated and the residue is distilled.
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:15][CH:14]([CH3:16])[CH:13]2[CH:9]1[CH2:10][NH:11][CH2:12]2)C1C=CC=CC=1>CO.[Pd]>[CH3:16][CH:14]1[CH:13]2[CH:9]([CH2:10][NH:11][CH2:12]2)[NH:8][CH2:15]1
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Inputs
Step One
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Name
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Quantity
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4.1 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1C2CNCC2C(C1)C
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Step Two
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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CO
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Step Three
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Name
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Quantity
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1 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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are hydrogenated at 100° C.
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FILTRATION
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Type
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FILTRATION
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Details
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The catalyst is filtered off with suction
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate is concentrated
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue is distilled
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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CC1CNC2CNCC12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
